Cas no 2200036-85-5 (2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole)

• Product Name: 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole
• CAS No: 2200036-85-5
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6300391
• PubChem ID: 121150293
• Update Time: 2025-06-13

2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• F6471-3003
• 2200036-85-5
• cyclopropyl(3-(thiazol-2-yloxy)pyrrolidin-1-yl)methanone
• 2-[(1-cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole
• AKOS032691577
• cyclopropyl-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]methanone
• 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole

• Inchi： 1S/C11H14N2O2S/c14-10(8-1-2-8)13-5-3-9(7-13)15-11-12-4-6-16-11/h4,6,8-9H,1-3,5,7H2
• InChI Key： ZTYHZDFWZOFGBH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CCN(C1)C(C1CC1)=O

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole

Introduction to 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole (CAS No: 2200036-85-5)

2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole (CAS No: 2200036-85-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural motif of 1,3-thiazole, combined with the presence of a cyclopropanecarbonylpyrrolidin-3-yl moiety, endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further exploration in drug discovery.

The thiazole ring is a core structural unit found in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its ability to interact with various biological targets makes it a valuable scaffold in medicinal chemistry. In particular, the 1,3-thiazole scaffold has been extensively studied for its potential in modulating enzyme activities and receptor interactions. The introduction of the cyclopropanecarbonylpyrrolidin-3-yl group into the structure introduces additional complexity and functionality, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The hydrogen bonding capabilities of the pyrrolidin-3-yl group and the electronic properties of the thiazole ring are particularly important for understanding how this molecule might interact with biological systems. These interactions are critical for designing molecules with improved pharmacokinetic profiles and reduced side effects.

One of the most intriguing aspects of 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole is its potential as a lead compound for the development of novel therapeutic agents. The combination of the thiazole scaffold and the cyclopropanecarbonylpyrrolidin-3-yl substituent suggests that this molecule could exhibit multiple modes of action. For instance, it might interfere with enzyme catalysis by competing with natural substrates or by covalently modifying active sites. Additionally, it could interact with membrane-bound receptors or ion channels, modulating their function in a way that leads to therapeutic effects.

In vitro studies have begun to uncover some of the biological activities associated with this compound. Initial experiments suggest that 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory pathways. These findings are particularly promising given the growing interest in targeting inflammation as a therapeutic strategy for a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involving multi-step organic transformations have been explored, but recent methodologies have focused on more efficient and scalable approaches. For example, catalytic methods that utilize transition metals have shown promise in constructing the desired framework with high selectivity and yield. These advances in synthetic chemistry are crucial for enabling further exploration of this compound's pharmacological potential.

As research progresses, it is likely that new applications for 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole will be discovered. The flexibility of its structure allows for modifications that could tailor its biological activity toward specific therapeutic targets. Additionally, its potential as a tool compound for studying enzyme mechanisms and receptor interactions makes it valuable for basic research in pharmacology and biochemistry.

The integration of high-throughput screening technologies with traditional biochemical assays has accelerated the process of identifying lead compounds like 2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, increasing the likelihood of finding molecules with desirable properties. As such methods continue to evolve, they will play an increasingly important role in discovering new drugs based on innovative chemical scaffolds like this one.

In conclusion,2-[(1-Cyclopropanecarbonylpyrrolidin-3-yl)oxy]-1,3-thiazole (CAS No: 2200036-85-5) represents a fascinating example of how structural complexity can be leveraged to create molecules with significant biological potential. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As our understanding of its properties grows through both computational modeling and experimental validation, this compound is poised to contribute valuable insights into future therapeutic strategies.